N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide

• IUPAC Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C20H21FN2O3S2/c1-13-4-9-16-17(12-22)20(27-18(16)11-13)23-19(24)3-2-10-28(25,26)15-7-5-14(21)6-8-15/h5-8,13H,2-4,9-11H2,1H3,(H,23,24)
• InChI Key: CETDESCQBBPOIU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O3S2
• Molecular Weight: 420.5 g/mol

Description

N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C20H21FN2O3S2 and its molecular weight is 420.52. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental and Biological Sensing Applications

A study by Wang et al. (2012) discusses the development of a reaction-based fluorescent probe for the discrimination of thiophenols over aliphatic thiols. Although the probe design utilizes a different chemical structure, the research highlights the critical role of sulfonamide derivatives in enhancing selectivity and sensitivity through potentially reversible sulfonamide bonds. This approach could inform the design of environmental and biological sensors incorporating the subject compound for specific analyte detection (Wang et al., 2012).

Antitumor Activities

Research by Shams et al. (2010) on derivatives of 2-Cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, closely related to the compound , synthesized various heterocyclic derivatives to evaluate their antitumor activities. The study indicates that certain synthesized compounds demonstrated high antiproliferative activity against several human cancer cell lines, suggesting potential applications in cancer research and therapy (Shams et al., 2010).

Antibacterial Activity

Li Shi et al. (2015) explored the antibacterial activities of sulfone derivatives, emphasizing their efficacy against rice bacterial leaf blight. While the specific compound is not mentioned, the study underscores the utility of sulfone and sulfonamide groups in developing new antibacterial agents, suggesting potential research applications in agriculture and antimicrobial resistance studies (Li Shi et al., 2015).

Enzyme Inhibition for Therapeutic Applications

A study by Abbasi et al. (2019) on sulfonamides with benzodioxane and acetamide moieties investigated their enzyme inhibitory potential, particularly against α-glucosidase and acetylcholinesterase. This research illustrates the importance of the sulfonamide functional group in designing enzyme inhibitors, which could be relevant for the development of therapeutic agents targeting metabolic and neurodegenerative diseases (Abbasi et al., 2019).